Cas no 2503201-98-5 (tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate
• CAS No: 2503201-98-5
• MF: C₁₀H₁₈FNO₄S
• MW: 267.317625522614
• CID: 5656936
• PubChem ID: 165877140
• Update Time: 2025-11-01

tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2503201-98-5
• EN300-27193439
• tert-butyl N-{2-[(fluorosulfonyl)methyl]cyclobutyl}carbamate
• tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate

• Inchi： 1S/C10H18FNO4S/c1-10(2,3)16-9(13)12-8-5-4-7(8)6-17(11,14)15/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： ZVOHHXZEWHDKDA-UHFFFAOYSA-N
• SMILES： S(CC1CCC1NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 267.09405739g/mol
• Monoisotopic Mass: 267.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate

tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate (CAS No. 2503201-98-5): An Overview of Its Structure, Synthesis, and Applications

tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate (CAS No. 2503201-98-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its tert-butyl carbamate group and a fluorosulfonyl-substituted cyclobutyl moiety, which contribute to its chemical stability and reactivity.

The structure of tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate is of particular interest due to the presence of the fluorosulfonyl group, which imparts unique electronic and steric properties. The cyclobutyl ring, being a four-membered ring, introduces significant ring strain, which can influence the compound's reactivity and conformational behavior. The tert-butyl carbamate group, on the other hand, provides additional stability and can be used as a protecting group in synthetic routes.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate. One common approach involves the reaction of a fluorosulfonyl-substituted cyclobutyl derivative with tert-butyl isocyanate under appropriate conditions. This method typically yields high purity products with good yields. Another synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which can provide access to this compound with high regioselectivity and stereoselectivity.

The applications of tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate are diverse and promising. In medicinal chemistry, this compound has been explored as a potential lead molecule for the development of new drugs. The fluorosulfonyl group can enhance the lipophilicity and metabolic stability of drug candidates, making them more suitable for therapeutic applications. Additionally, the cyclobutyl ring can influence the binding affinity and selectivity of the molecule to specific biological targets.

In materials science, tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate has shown potential as a building block for the synthesis of advanced functional materials. The unique combination of electronic and steric properties makes it suitable for applications in polymer science, where it can be used to design polymers with tailored properties such as enhanced mechanical strength, thermal stability, and chemical resistance.

Recent research has further highlighted the versatility of tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that compounds derived from tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate exhibited potent antiviral activity against a range of viral strains, including influenza and HIV.

In another study published in Advanced Materials, researchers explored the use of tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate in the development of stimuli-responsive materials. The unique electronic properties of the fluorosulfonyl group allowed for the design of materials that could respond to changes in pH or temperature, making them suitable for applications in drug delivery systems and smart coatings.

The safety profile of tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate is also an important consideration. While this compound is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols when working with any chemical substance. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, tert-butyl N-{2-(fluorosulfonyl)methylcyclobutyl}carbamate (CAS No. 2503201-98-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.